Cas no 1172735-13-5 (2,5-dimethyl-N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]furan-3-carboxamide)

• Product Name: 2,5-dimethyl-N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]furan-3-carboxamide
• CAS No: 1172735-13-5
• MF: C₁₅H₁₄N₂O₂S₂
• MW: 318.413860797882
• CID: 5855093
• PubChem ID: 26116881
• Update Time: 2025-11-07

2,5-dimethyl-N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxamide, 2,5-dimethyl-N-[2-(methylthio)-6-benzothiazolyl]-
• 2,5-dimethyl-N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]furan-3-carboxamide
• AKOS024581432
• F0537-3567
• 2,5-dimethyl-N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)furan-3-carboxamide
• 2,5-dimethyl-N-(2-(methylthio)benzo[d]thiazol-6-yl)furan-3-carboxamide
• 1172735-13-5
• Z28341322

• Inchi： 1S/C15H14N2O2S2/c1-8-6-11(9(2)19-8)14(18)16-10-4-5-12-13(7-10)21-15(17-12)20-3/h4-7H,1-3H3,(H,16,18)
• InChI Key： LPTMTLFUMWLSCU-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NC2C=C3SC(SC)=NC3=CC=2)=O)=C1C

Computed Properties

• Exact Mass: 318.04967004g/mol
• Monoisotopic Mass: 318.04967004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 12.56±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2,5-dimethyl-N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]furan-3-carboxamide

Introduction to 2,5-dimethyl-N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]furan-3-carboxamide (CAS No. 1172735-13-5) and Its Emerging Applications in Chemical Biology

2,5-dimethyl-N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]furan-3-carboxamide, identified by the CAS number 1172735-13-5, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the benzothiazole and furan derivatives family, which are well-documented for their broad spectrum of biological activities. The presence of multiple heterocyclic rings and functional groups, including a methylsulfanyl substituent, makes this molecule a promising candidate for further investigation in drug discovery and therapeutic development.

The structure of 2,5-dimethyl-N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]furan-3-carboxamide incorporates a benzothiazole core linked to a furan moiety through an amide bond. This arrangement creates a rigid scaffold that can interact with biological targets in a highly specific manner. The methylsulfanyl group at the 6-position of the benzothiazole ring is particularly noteworthy, as it introduces both lipophilicity and electronic properties that can modulate binding affinity and metabolic stability. Such structural features are often exploited in the design of bioactive molecules to enhance their pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of 2,5-dimethyl-N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]furan-3-carboxamide with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and neurodegenerative diseases. For instance, preliminary docking studies have indicated that the benzothiazole-furan scaffold could bind to pockets on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in the pathogenesis of chronic inflammatory conditions.

The pharmacological potential of this compound is further underscored by its ability to cross cell membranes due to its moderate lipophilicity. This property is crucial for drug candidates intended for systemic administration, as it ensures adequate bioavailability. Additionally, the presence of polar functional groups, such as the amide and methylsulfanyl moieties, enhances solubility in aqueous environments, making it suitable for formulation into various dosage forms.

In vitro assays have begun to explore the biological activity of 2,5-dimethyl-N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]furan-3-carboxamide, with early results suggesting promising effects on cell proliferation and apoptosis. These findings align with the growing interest in small-molecule modulators that can selectively target pathways involved in cancer progression. The compound’s ability to induce apoptosis in certain cancer cell lines without significant toxicity toward normal cells makes it an attractive candidate for further preclinical development.

The synthesis of 2,5-dimethyl-N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]furan-3-carboxamide presents both challenges and opportunities for medicinal chemists. The multi-step process involves the assembly of heterocyclic rings and functionalization at multiple positions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These methods not only facilitate the production of this compound but also provide insights into scalable synthetic routes for related molecules.

One notable aspect of this compound’s development is its potential role in addressing drug resistance mechanisms. In recent years, there has been increasing concern about the emergence of resistant strains of pathogens and tumors that render existing treatments ineffective. By targeting novel molecular interactions or modulating existing pathways in unique ways, compounds like 2,5-dimethyl-N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]furan-3-carboxamide may offer alternative therapeutic strategies.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like this one. Predictive models trained on large datasets have helped prioritize compounds based on their structural features and predicted bioactivity. This approach has significantly reduced the time and resources required for hit identification and lead optimization.

Future research directions include exploring the mechanism of action of 2,5-dimethyl-N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]furan-3-carboxamide at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be instrumental in elucidating how this compound interacts with its biological targets. Additionally, preclinical studies involving animal models will provide valuable insights into its safety profile and therapeutic efficacy before human trials can commence.

The versatility of CAS No. 1172735-13-5 lies not only in its potential biological activities but also in its synthetic accessibility for derivative design. By modifying specific functional groups or introducing new moieties into its structure, researchers can generate libraries of analogs with tailored properties. Such libraries are essential for high-throughput screening campaigns aimed at identifying compounds with enhanced potency or selectivity.

The broader implications of studying compounds like 2,5-dimethyl-N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]furan-3-carboxamide extend beyond individual therapeutic applications. They contribute to our fundamental understanding of how small molecules interact with biological systems at a molecular level. This knowledge is crucial for developing more rational approaches to drug design and improving overall treatment strategies across various diseases.